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Compound of Interest

Compound Name: 6|A-Hydroxy Norethindrone

Cat. No.: B15287258 Get Quote

6-alpha-Hydroxy Norethindrone: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-alpha-Hydroxy Norethindrone, a

metabolite and known impurity of the synthetic progestin, Norethindrone. This document

collates available chemical data, outlines experimental protocols, and discusses the biological

context of this compound.

Chemical Data
6-alpha-Hydroxy Norethindrone Acetate is the acetylated form of 6-alpha-Hydroxy

Norethindrone. The majority of available data pertains to this acetylated derivative.

Table 1: Chemical Identifiers for 6-alpha-Hydroxy Norethindrone Acetate
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Identifier Value

CAS Number 6856-28-6[1]

Molecular Formula C₂₂H₂₈O₄[1]

Molecular Weight 356.46 g/mol [1]

IUPAC Name

[(6S,8R,9S,10R,13S,14S,17R)-17-ethynyl-6-

hydroxy-13-methyl-3-oxo-

1,2,6,7,8,9,10,11,12,14,15,16-

dodecahydrocyclopenta[a]phenanthren-17-yl]

acetate[2]

Synonyms

6α-Hydroxy Norethindrone Acetate, (6α,17α)-17-

(Acetyloxy)-6-hydroxy-19-norpregn-4-en-20-yn-

3-one, 6α,17-Dihydroxy-19-nor-17α-pregn-4-en-

20-yn-3-one 17-acetate, Norethindrone Acetate

6-alpha-Hydroxy Impurity[2][3]

Table 2: Physicochemical Properties of 6-alpha-Hydroxy Norethindrone Acetate

Property Value

Appearance White to Off-White Solid[2]

Purity
>95% (typical for commercially available

standards)[2]

Storage 2-8°C[3]

Experimental Protocols
Synthesis
A preparative chemical method for the synthesis of 6-alpha-Hydroxy Norethindrone Acetate has

been described and involves the oxidation of a derivative of Norethindrone Acetate[4].

Key Reaction: Oxidation of the heteroannular 3,5 dienyl acetate derivative of Norethindrone

Acetate results in the formation of 6-alpha-hydroxy, 6-beta-hydroxy, and 6-keto Norethindrone
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Acetate[4].

While a detailed, step-by-step protocol is not publicly available in the reviewed literature, the

synthesis workflow can be conceptualized as follows:

Norethindrone Acetate 3,5-Dienyl Acetate Derivative
Acetylation & Enolization

Oxidation Mixture of Products
Forms 6α-OH, 6β-OH, and 6-keto derivatives

Purification 6-alpha-Hydroxy
Norethindrone Acetate

Click to download full resolution via product page

Synthesis workflow for 6-alpha-Hydroxy Norethindrone Acetate.

Purification
Specific purification protocols for 6-alpha-Hydroxy Norethindrone Acetate are not detailed in the

available literature. However, methods for the purification of the parent compound,

Norethindrone Acetate, can be adapted. These methods include:

Crystallization: A common method for purifying steroids. A process for purifying

Norethindrone Acetate involves dissolving the crude product in a solvent mixture such as

dichloromethane and n-heptane, followed by cooling to induce crystallization[5]. Another

described method uses a mixture of ethanol and water[5].

Chromatography: High-performance liquid chromatography (HPLC) is a suitable method for

both purification and analysis of steroid hormones and their metabolites.

Analysis
The primary analytical method for the identification and quantification of 6-alpha-Hydroxy

Norethindrone Acetate is High-Performance Liquid Chromatography (HPLC).

Table 3: Representative HPLC Method for Norethindrone Analysis (Adaptable for its

Metabolites)
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Parameter Condition

Column C18 (250 mm x 4.6 mm, 5 µm)[6]

Mobile Phase
Deionized water: Acetonitrile (60:40, v/v) or

(50:50, v/v) with 5 ml/L acetic acid[6]

Flow Rate 1.3 mL/min[6]

Detection UV at 245 nm[6]

Internal Standard Estradiol (can be used for quantitative analysis)

Biological Activity and Signaling Pathways
There is limited direct information on the specific biological activity and signaling pathways of 6-

alpha-Hydroxy Norethindrone. Its role is primarily characterized as a metabolite of

Norethindrone[7]. Norethindrone itself is a potent synthetic progestin that mimics the actions of

endogenous progesterone[8][9].

The metabolism of Norethindrone is extensive, occurring primarily in the liver. The main

metabolic pathways involve the reduction of the A-ring and hydroxylation[7][9]. The introduction

of a hydroxyl group at the 6-alpha position is a result of this metabolic process. The biological

activity of such metabolites can differ from the parent compound. For instance, some reduced

metabolites of Norethindrone have been shown to have altered receptor binding affinities and

activities[10]. It is plausible that 6-alpha-hydroxylation could modulate the progestogenic,

androgenic, or estrogenic activities of the parent Norethindrone molecule, though specific data

is lacking.

Norethindrone and its metabolites exert their effects by binding to steroid hormone receptors,

primarily the progesterone receptor (PR)[11]. They can also exhibit weaker binding to androgen

and estrogen receptors, which can account for some of their side effects[11].
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Metabolism of Norethindrone

Cellular Action
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Metabolism of Norethindrone and potential cellular action of its metabolites.
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Conclusion
6-alpha-Hydroxy Norethindrone is a significant metabolite of Norethindrone, and its acetylated

form is a well-characterized chemical standard used in pharmaceutical analysis[1]. While

detailed protocols for its synthesis are not extensively published, the general synthetic route is

understood. Further research is required to fully elucidate the specific biological activity and

signaling pathways of this metabolite to understand its contribution to the overall

pharmacological and toxicological profile of Norethindrone. The analytical methods established

for Norethindrone provide a solid foundation for the further study of its hydroxylated derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-alpha-Hydroxy Norethindrone CAS number and
chemical data.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15287258#6-alpha-hydroxy-norethindrone-cas-
number-and-chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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